Carbacerulenin
Carbacerulenin
Brand Name:
Vulcanchem
CAS No.:
147589-12-6
VCID:
VC21116317
InChI:
InChI=1S/C13H18O3/c1-2-3-4-5-6-7-8-13(15)9-10(14)11-12(13)16-11/h2-3,5-6,11-12,15H,4,7-9H2,1H3/b3-2+,6-5+/t11-,12-,13+/m0/s1
SMILES:
CC=CCC=CCCC1(CC(=O)C2C1O2)O
Molecular Formula:
C13H18O3
Molecular Weight:
222.28 g/mol
Carbacerulenin
CAS No.: 147589-12-6
Cat. No.: VC21116317
Molecular Formula: C13H18O3
Molecular Weight: 222.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 147589-12-6 |
|---|---|
| Molecular Formula | C13H18O3 |
| Molecular Weight | 222.28 g/mol |
| IUPAC Name | (1R,4R,5S)-4-hydroxy-4-[(3E,6E)-octa-3,6-dienyl]-6-oxabicyclo[3.1.0]hexan-2-one |
| Standard InChI | InChI=1S/C13H18O3/c1-2-3-4-5-6-7-8-13(15)9-10(14)11-12(13)16-11/h2-3,5-6,11-12,15H,4,7-9H2,1H3/b3-2+,6-5+/t11-,12-,13+/m0/s1 |
| Standard InChI Key | QHVHSBUFOWIADJ-CDDKAPTLSA-N |
| Isomeric SMILES | C/C=C/C/C=C/CC[C@]1(CC(=O)[C@H]2[C@@H]1O2)O |
| SMILES | CC=CCC=CCCC1(CC(=O)C2C1O2)O |
| Canonical SMILES | CC=CCC=CCCC1(CC(=O)C2C1O2)O |
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